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Abstract

Diethyl 2,5-Dioxahexanedioate, also known as ethylene glycol bis(ethyl carbonate), is a
symmetrical dicarbonate ester with emerging significance in various scientific fields, including
polymer chemistry and as a potential component in pharmaceutical formulations. This guide
provides a comprehensive overview of its chemical and physical properties, synthesis,
reactivity, and potential applications, with a particular focus on its relevance to drug
development. Safety protocols and spectral data are also detailed to support laboratory
research and application development.

Introduction

Diethyl 2,5-Dioxahexanedioate (CAS No. 35466-87-6) is an organic compound characterized
by a central ethylene glycol core flanked by two ethyl carbonate groups. Its unique ether-ester
structure imparts properties that make it a subject of interest as a biodegradable linker, a
plasticizer in drug delivery systems, and a versatile intermediate in organic synthesis. This
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document serves as a technical resource for professionals engaged in research and
development, providing in-depth information on the fundamental aspects of this compound.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Diethyl 2,5-
Dioxahexanedioate is essential for its application in research and development.

Property Value Source(s)
CAS Number 35466-87-6 [1]
Molecular Formula CsH1406 [1]
Molecular Weight 206.19 g/mol [1]
Appearance Colorless liquid [2][3]
Boiling Point 227 °C [4]
Density 1.15 g/cm3 [4]
Flash Point 101.193 °C [4]
Refractive Index 1.426 [4]
Solubility Soluble in common organic 5]
solvents.

Synthesis and Purification

The synthesis of Diethyl 2,5-Dioxahexanedioate can be achieved through several routes, with
the reaction of ethylene glycol with ethyl chloroformate or the transesterification of ethylene
carbonate with ethanol being the most common approaches.

Synthesis via Ethylene Glycol and Ethyl Chloroformate

This method involves the direct acylation of ethylene glycol with ethyl chloroformate, typically in
the presence of a base to neutralize the hydrochloric acid byproduct.

Reaction Scheme:
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Figure 1: Synthesis of Diethyl 2,5-Dioxahexanedioate.
Experimental Protocol:

To a stirred solution of ethylene glycol (1 equivalent) and pyridine (2.2 equivalents) in a
suitable solvent such as dichloromethane or diethyl ether at 0 °C, slowly add ethyl
chloroformate (2.1 equivalents).

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography
(GC).

Upon completion, filter the reaction mixture to remove the pyridinium hydrochloride salt.

Wash the filtrate sequentially with dilute hydrochloric acid, saturated sodium bicarbonate
solution, and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate under reduced pressure to yield the crude product.

Purify the crude product by vacuum distillation to obtain pure Diethyl 2,5-
Dioxahexanedioate.

Synthesis via Transesterification

Transesterification of ethylene carbonate with ethanol presents an alternative route, often
favored for its atom economy.[6][7][8] This reaction is typically catalyzed by a base or an acid.

[9]

Reaction Scheme:

Figure 2: Transesterification route to Diethyl 2,5-Dioxahexanedioate.
Experimental Protocol:

o Combine ethylene carbonate and a large excess of ethanol in a reaction vessel equipped
with a distillation apparatus.
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e Add a catalytic amount of a suitable catalyst, such as sodium ethoxide or a strong acid.

e Heat the reaction mixture to reflux. The reaction temperature is typically between 50 to 180
°C.[7][8]

» Continuously remove the lower-boiling ethanol by distillation to drive the equilibrium towards
the products.

e Monitor the reaction progress by GC or NMR spectroscopy.
 After the reaction is complete, neutralize the catalyst (if necessary).
o Remove the excess ethanol under reduced pressure.

 Purify the resulting mixture of Diethyl 2,5-Dioxahexanedioate and ethylene glycol by
vacuum distillation.

Reactivity and Mechanistic Insights

The chemical behavior of Diethyl 2,5-Dioxahexanedioate is primarily dictated by its carbonate
ester functionalities.

Hydrolysis

In the presence of water, particularly under acidic or basic conditions, Diethyl 2,5-
Dioxahexanedioate can undergo hydrolysis to yield ethylene glycol, ethanol, and carbon
dioxide.[5] The rate of hydrolysis is dependent on pH and temperature.

Hydrolysis Pathway:

+ H20 +H20
 Ethanol, CO: (Ethylene Glycol Mono(ethyl carbonatea%gl’w» Ethanol
(Diethyl 2,5-Dioxahexanedioate | _______________ +2H0 - - Ethylene Glycol
Carbon Dioxide
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Figure 3: Stepwise hydrolysis of Diethyl 2,5-Dioxahexanedioate.

Transesterification

Diethyl 2,5-Dioxahexanedioate can undergo transesterification with other alcohols in the
presence of an acid or base catalyst. This reaction is reversible and can be driven to
completion by using a large excess of the reactant alcohol or by removing one of the products.

Nucleophilic Acyl Substitution

The carbonyl carbons of the carbonate groups are electrophilic and susceptible to attack by
nucleophiles. This reactivity allows for the use of Diethyl 2,5-Dioxahexanedioate as a building
block in the synthesis of more complex molecules, such as polymers and heterocycles.[10][11]

Applications in Drug Development

The unique properties of Diethyl 2,5-Dioxahexanedioate make it a candidate for several
applications in the pharmaceutical sciences.

Biodegradable Linker

The susceptibility of the carbonate ester bonds to hydrolysis suggests that Diethyl 2,5-
Dioxahexanedioate could serve as a biodegradable linker in drug-polymer conjugates.[10][12]
By covalently attaching a drug molecule to a polymer backbone via this linker, a prodrug can be
formed that releases the active pharmaceutical ingredient (API) upon hydrolysis in a
physiological environment.

Plasticizer in Pharmaceutical Coatings

Plasticizers are added to polymer formulations to increase their flexibility and durability.[13][14]
Diethyl 2,5-Dioxahexanedioate's structure, with its flexible ethylene glycol core and ester
groups, suggests its potential use as a plasticizer in film coatings for tablets and other solid
dosage forms.[15] This can influence the drug release profile from controlled-release
formulations.[16]

Component of Controlled-Release Formulations
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As a component of a polymer matrix, Diethyl 2,5-Dioxahexanedioate can influence the
degradation rate of the matrix and, consequently, the release kinetics of an embedded drug. Its
hydrolysis products, ethylene glycol and ethanol, are generally considered biocompatible at low
concentrations.[17][18]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of Diethyl 2,5-
Dioxahexanedioate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
e 1H NMR (300 MHz, CDCls): 8 4.36 (g, J = 7.1 Hz, 4H), 4.21 (s, 4H), 1.31 (t, J = 7.1 Hz, 6H).
[5]

e 13C NMR (Predicted): Based on the chemical shifts of diethyl carbonate and ethylene glycol,
the predicted 13C NMR spectrum would show signals around & 155 ppm (C=0), d 68 ppm (-
O-CH2-CH2-0-), 6 64 ppm (-O-CH2-CHs), and & 14 ppm (-CHs).[6][7][19]

Infrared (IR) Spectroscopy

The IR spectrum of Diethyl 2,5-Dioxahexanedioate is expected to show a strong absorption
band around 1740-1750 cm~1 corresponding to the C=0 stretching of the carbonate groups,
and C-O stretching bands in the region of 1250-1000 cm~1.

Mass Spectrometry (MS)

Mass spectral data can be used to confirm the molecular weight of the compound. The
fragmentation pattern would likely show losses of ethoxycarbonyl and ethylene glycol
fragments.

Safety and Handling

As with any chemical, proper safety precautions should be taken when handling Diethyl 2,5-
Dioxahexanedioate.

» Personal Protective Equipment (PPE): Wear appropriate protective clothing, including
gloves, safety glasses, and a lab coat.
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e Ventilation: Handle in a well-ventilated area, preferably in a fume hood.

o Storage: Store in a tightly closed container in a cool, dry place away from incompatible
materials such as strong acids, bases, and oxidizing agents.

» Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

Diethyl 2,5-Dioxahexanedioate is a versatile chemical with a range of properties that make it
a valuable tool for researchers in organic synthesis, polymer chemistry, and pharmaceutical
development. Its potential as a biodegradable linker and a component in controlled-release
drug delivery systems warrants further investigation. This guide provides a foundational
understanding of its synthesis, reactivity, and potential applications, serving as a valuable
resource for scientists and professionals in the field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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